3-(2-Aminoethyl)pyrimidine-2,4(1H,3H)-dione hydrochloride

• CAS: 34386-71-5
• Molecular Formula: C6H10ClN3O2
• Molecular Weight: 191.61 g/mol
• SMILES: C1=CNC(=O)N(C1=O)CCN.Cl
• InChI: InChI=1S/C6H9N3O2.ClH/c7-2-4-9-5(10)1-3-8-6(9)11;/h1,3H,2,4,7H2,(H,8,11);1H
• InChIKey: CRNKPEATSNJZFP-UHFFFAOYSA-N

3-(2-Aminoethyl)uracil hydrochloride – Overview

3-(2-Aminoethyl)pyrimidine-2,4(1H,3H)-dione hydrochloride (CAS 34386-71-5), also referred to as 3-(2-aminoethyl)uracil hydrochloride, is a pyrimidine-2,4-dione derivative bearing an aminoethyl side chain at the N3 position in hydrochloride salt form. The compound possesses a uracil core and is primarily utilized as a synthetic intermediate in medicinal chemistry, most notably as the foundational scaffold for a series of gonadotropin-releasing hormone (GnRH) receptor antagonists [1]. The hydrochloride salt confers enhanced water solubility compared to the free-base form, a critical attribute for aqueous-phase biological assays and chemical transformations .

▸ GnRH antagonist SAR scaffold

▸ Aqueous assay-ready HCl salt

▸ N3-substituted uracil core

• [1] Kim SM, Lee M, Lee SY, et al. Synthesis and biological evaluation of 3-(2-aminoethyl) uracil derivatives as gonadotropin-releasing hormone (GnRH) receptor antagonists. Eur J Med Chem. 2018;145:413-424. doi:10.1016/j.ejmech.2017.12.095 View Source

Why Substitution Fails for 3-(2-Aminoethyl)uracil HCl

Substituting the hydrochloride salt of 3-(2-aminoethyl)pyrimidine-2,4(1H,3H)-dione with its free-base form or with regioisomeric analogues (N1- or C5-substituted) introduces risks that extend beyond simple solubility. The HCl salt provides immediate aqueous solubility indispensable for reproducible biochemical assay preparation, while the free base (CAS 34386-70-4) requires additional solubilization steps that can compromise assay integrity . More critically, the N3-substitution pattern is not interchangeable: in GnRH receptor antagonist programs, the N3-(2-aminoethyl)uracil scaffold serves as the specific pharmacophoric anchor, and the unsubstituted parent compound has been quantitatively benchmarked against substituted derivatives, showing up to 6-fold differences in NFAT inhibition depending on the phenyl ring substitution on the aminoethyl side chain [1]. Regioisomeric or salt-form substitutions therefore invalidate comparative SAR datasets and can derail lead-optimization campaigns.

Salt form (HCl vs free base)

Free base requires additional solubilization steps that may compromise assay reproducibility and dose-response precision.

Regioisomer (N3 vs N1 substitution)

N1-substituted isomer targets HIV-1 RT instead of the GnRH receptor, redirecting the entire biological research focus.

Scaffold substitution

Substituted or parent-free amine variants invalidate published SAR benchmarks and may derail lead-optimization comparisons.

• [1] Kim SM, Lee M, Lee SY, et al. Synthesis and biological evaluation of 3-(2-aminoethyl) uracil derivatives as gonadotropin-releasing hormone (GnRH) receptor antagonists. Eur J Med Chem. 2018;145:413-424. doi:10.1016/j.ejmech.2017.12.095 View Source

Differentiation of 3-(2-Aminoethyl)uracil HCl from Analogs

Enhanced Aqueous Solubility: HCl Salt vs Free Base

The hydrochloride salt form of 3-(2-aminoethyl)pyrimidine-2,4(1H,3H)-dione exhibits markedly improved water solubility relative to its free-base counterpart (CAS 34386-70-4). The vendor technical description explicitly notes that the solubility enhancement arises from the ionic character imparted by the hydrochloride counterion . This is a class-level property of HCl salts of amine-containing heterocycles; however, a precise quantitative solubility figure (e.g., mg/mL) is not publicly available for either form, which is noted as a limitation.

Solubility Form

Class-level inference

Qualitatively higher water solubility vs free base

May support direct aqueous assay preparation

No quantitative solubility data publicly available

Evidence Dimension	Aqueous solubility
Target Compound Data	Qualitatively described as water-soluble (hydrochloride salt)
Comparator Or Baseline	Free base (CAS 34386-70-4); limited water solubility expected for neutral amine
Quantified Difference	Not quantified; qualitative difference only
Conditions	Ambient temperature; vendor-provided description

Why This Matters

For researchers designing aqueous biological assays or conducting aqueous-phase synthetic transformations, the hydrochloride salt eliminates the need for co-solvents or pH adjustment that could interfere with target activity, offering a ready-to-use procurement advantage over the free base.

GnRH Antagonist SAR: Unsubstituted vs 2-OMe Analog

In a systematic SAR study of 3-(2-aminoethyl)uracil derivatives as GnRH receptor antagonists, the unsubstituted parent compound (equivalent to the target compound) served as the baseline scaffold. Introduction of a 2-methoxy (2-OMe) substituent on the phenyl ring of the N3-aminoethyl side chain enhanced NFAT inhibition activity by 6-fold relative to the unsubstituted analogue [1]. This direct intra-study comparison quantitatively validates the parent compound as a critical reference point for SAR exploration.

GnRH Antagonist SAR

Head-to-head

Parent scaffold vs 2-OMe analogue: 6-fold NFAT inhibition difference

Establishes baseline scaffold for SAR comparisons

Human GnRH receptor in vitro reporter assay

Evidence Dimension	GnRH receptor antagonism (NFAT inhibition)
Target Compound Data	Unsubstituted 3-(2-aminoethyl)uracil derivative (parent scaffold); baseline activity
Comparator Or Baseline	2-OMe substituted analogue (compound 12c); 6-fold higher NFAT inhibition
Quantified Difference	6-fold enhancement in NFAT inhibition for 2-OMe analogue over unsubstituted parent
Conditions	Human GnRH receptor in vitro NFAT reporter gene assay

Why This Matters

Procurement of the exact unsubstituted parent compound is essential for maintaining SAR continuity; substituting even a closely related regioisomer would invalidate the published 6-fold differentiation benchmark and compromise lead-optimization decisions.

• [1] Kim SM, Lee M, Lee SY, et al. Synthesis and biological evaluation of 3-(2-aminoethyl) uracil derivatives as gonadotropin-releasing hormone (GnRH) receptor antagonists. Eur J Med Chem. 2018;145:413-424. doi:10.1016/j.ejmech.2017.12.095 View Source

N3 vs N1 Substitution: Divergent Biological Targets

The N3-substituted pyrimidine-2,4-dione scaffold (target compound) is explicitly employed as the core pharmacophore for GnRH receptor antagonism, as demonstrated by the Kim et al. 2018 study [1]. In contrast, the N1-substituted regioisomer (CAS 34386-73-7, 1-(2-aminoethyl)pyrimidine-2,4-dione hydrochloride) is documented in distinct therapeutic contexts, including non-nucleoside HIV-1 reverse transcriptase inhibition [2]. While direct head-to-head potency data between N3 and N1 regioisomers at the same target are not publicly available, the divergent therapeutic applications constitute a class-level inference that substitution position fundamentally alters biological target engagement.

N3 vs N1 Target

Class-level inference

N3 substitution targets GnRH receptor; N1 substitution targets HIV-1 RT

Regioisomer mismatch redirects biological target class

No direct head-to-head potency comparison available

Evidence Dimension	Biological target engagement and therapeutic application
Target Compound Data	N3-(2-aminoethyl) substitution; GnRH receptor antagonist scaffold
Comparator Or Baseline	N1-(2-aminoethyl) substitution (CAS 34386-73-7); HIV-1 reverse transcriptase inhibitor scaffold
Quantified Difference	Not quantified; distinct therapeutic target classes
Conditions	Literature-based target assignment from independent studies

Why This Matters

Ordering the N1 regioisomer instead of the N3-substituted compound would redirect research toward an entirely different target class (HIV RT vs. GnRH receptor), potentially wasting months of synthesis and screening effort.

• [1] Kim SM, Lee M, Lee SY, et al. Synthesis and biological evaluation of 3-(2-aminoethyl) uracil derivatives as gonadotropin-releasing hormone (GnRH) receptor antagonists. Eur J Med Chem. 2018;145:413-424. doi:10.1016/j.ejmech.2017.12.095 View Source
• [2] American Elements. CAS 34386-73-7: 2,4(1H,3H)-Pyrimidinedione, 1-(2-aminoethyl)-, hydrochloride (1:1). Product Information. 2022. View Source

Spectroscopic Identity Verification: NMR and FTIR

The hydrochloride salt of 3-(2-aminoethyl)uracil has been characterized by ¹H NMR (solvent: D₂O) and FTIR (KBr wafer) spectroscopy, with reference spectra archived in the Wiley KnowItAll spectral library [1]. These spectral data provide a definitive identity fingerprint that distinguishes the target compound from its free-base form, regioisomers, and degradation products. No comparable publicly available spectral reference exists for the N1- or C5-substituted hydrochloride regioisomers in the same database.

Spectral Identity

Method context

¹H NMR (D₂O) and FTIR (KBr) spectra archived on SpectraBase

Supports regioisomer and salt-form identity verification

SpectraBase Compound ID LX1eC5LK8dr

Evidence Dimension	Spectroscopic identity confirmation
Target Compound Data	¹H NMR (D₂O) and FTIR (KBr) spectra available on SpectraBase
Comparator Or Baseline	N1- and C5-regioisomeric hydrochlorides; no equivalent spectral reference publicly available
Quantified Difference	Not applicable (qualitative spectral comparison)
Conditions	SpectraBase Compound ID LX1eC5LK8dr; Wiley KnowItAll Library

Why This Matters

In procurement, access to validated spectral references enables incoming QC testing to confirm correct regioisomer and salt form, reducing the risk of accepting mislabeled or contaminated material.

• [1] SpectraBase. 3-(2-aminoethyl)uracil, hydrochloride. Compound ID LX1eC5LK8dr. Wiley KnowItAll Spectral Library. View Source

Applications of 3-(2-Aminoethyl)uracil HCl

GnRH Antagonist Lead Optimization and SAR

Researchers developing non-peptide GnRH antagonists for endometriosis or hormone-dependent cancers should procure the target compound as the defined baseline scaffold. The published SAR study provides a 6-fold NFAT inhibition benchmark between the unsubstituted parent and the 2-OMe substituted analogue, enabling quantitative assessment of new derivatives [1]. Using any other regioisomer or salt form would invalidate this comparative framework.

Aqueous-Phase Biochemical and Cell-Based Assays

For laboratories conducting GnRH receptor binding assays, NFAT reporter gene assays, or other cell-based functional tests requiring direct dissolution in aqueous buffer, the hydrochloride salt form eliminates the solubility challenges associated with the free base . This ensures reproducible compound handling and dose-response measurements across experimental replicates.

N3-Functionalized Uracil Library Synthesis

The primary amine on the aminoethyl side chain provides a reactive handle for amide bond formation, reductive amination, or sulfonamide coupling. The hydrochloride salt form is compatible with common coupling reagents (e.g., HATU, EDCI) under standard peptide-like coupling conditions, facilitating high-throughput library synthesis anchored to the validated GnRH antagonist scaffold [1].

Reference Standard for Identity Testing

Analytical laboratories can utilize the publicly available ¹H NMR (D₂O) and FTIR (KBr) reference spectra archived on SpectraBase as a definitive identity check for received batches [2]. This mitigates the risk of regioisomer cross-contamination, which is particularly relevant given the commercial availability of structurally similar compounds such as the N1-substituted isomer (CAS 34386-73-7).

Application

Selection Property

Validation Focus

GnRH antagonist SAR

N3-substitution scaffold identity

NFAT inhibition comparative benchmarking

Aqueous-phase assays

HCl salt solubility

Reproducible dose-response without co-solvents

Uracil library synthesis

Primary amine reactivity

Coupling chemistry compatibility (HATU/EDCI)

Reference standard

Public ¹H NMR/FTIR spectra

Regioisomer and salt-form identity confirmation

• [1] Kim SM, Lee M, Lee SY, et al. Synthesis and biological evaluation of 3-(2-aminoethyl) uracil derivatives as gonadotropin-releasing hormone (GnRH) receptor antagonists. Eur J Med Chem. 2018;145:413-424. doi:10.1016/j.ejmech.2017.12.095 View Source
• [2] SpectraBase. 3-(2-aminoethyl)uracil, hydrochloride. Compound ID LX1eC5LK8dr. Wiley KnowItAll Spectral Library. View Source